Cas no 1806584-20-2 (Methyl 2-bromo-3-(3-oxopropyl)phenylacetate)

Methyl 2-bromo-3-(3-oxopropyl)phenylacetate structure
1806584-20-2 structure
Product Name:Methyl 2-bromo-3-(3-oxopropyl)phenylacetate
CAS No:1806584-20-2
MF:C12H13BrO3
MW:285.133823156357
CID:4792715
Update Time:2023-08-17

Methyl 2-bromo-3-(3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-3-(3-oxopropyl)phenylacetate
    • Inchi: 1S/C12H13BrO3/c1-16-11(15)8-10-5-2-4-9(12(10)13)6-3-7-14/h2,4-5,7H,3,6,8H2,1H3
    • InChI Key: XIKYHFWMFVUOHC-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CC=1CCC=O)CC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 242
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.4

Methyl 2-bromo-3-(3-oxopropyl)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013019000-250mg
Methyl 2-bromo-3-(3-oxopropyl)phenylacetate
1806584-20-2 97%
250mg
499.20 USD 2021-05-31
Alichem
A013019000-500mg
Methyl 2-bromo-3-(3-oxopropyl)phenylacetate
1806584-20-2 97%
500mg
855.75 USD 2021-05-31
Alichem
A013019000-1g
Methyl 2-bromo-3-(3-oxopropyl)phenylacetate
1806584-20-2 97%
1g
1,490.00 USD 2021-05-31
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司